Cas no 1016728-69-0 (1-(4-fluorophenyl)ethane-1-thiol)

• Product Name: 1-(4-fluorophenyl)ethane-1-thiol
• CAS No: 1016728-69-0
• MF: C₈H₉FS
• MW: 156.220464468002
• CID: 5156194
• PubChem ID: 24688524
• Update Time: 2026-03-04

1-(4-fluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)ethane-1-thiol
• Benzenemethanethiol, 4-fluoro-α-methyl-

• Inchi： 1S/C8H9FS/c1-6(10)7-2-4-8(9)5-3-7/h2-6,10H,1H3
• InChI Key： RBKUHCNEYMGINB-UHFFFAOYSA-N
• SMILES： SC(C)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 156.04089962g/mol
• Monoisotopic Mass: 156.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes